Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H11F4NO2S/c1-3-21-13(20)11-7(2)19-12(22-11)8-4-5-9(10(15)6-8)14(16,17)18/h4-6H,3H2,1-2H3
• InChI Key: LCWBJARQUMMJMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)C2=CC(=C(C=C2)C(F)(F)F)F)C
• Molecular Formula: C14H11F4NO2S
• DSSTOX Substance ID: DTXSID80594811
• Molecular Weight: 333.30 g/mol
• CAS No.: 317319-21-4

Description

Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate, also known as EFTFC, is a synthetic compound with a wide range of applications in biochemistry and physiology. It is a small molecule that can be easily synthesized in the laboratory, and is known for its ability to interact with biological molecules in a variety of ways. This compound has been used in numerous studies to further our understanding of the biochemical and physiological processes involved in drug development and disease progression.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed practical synthesis methods for compounds that serve as key intermediates in manufacturing materials with significant pharmacological and industrial applications. For instance, a study by Qiu et al. (2009) outlines a pilot-scale method for preparing a related compound, showcasing the potential to streamline the production of similar complex molecules, potentially including "Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate" Qiu, Gu, Zhang, & Xu, 2009.

Applications in Heterocyclic and Dyes Synthesis

The chemistry of certain scaffolds, as reviewed by Gomaa and Ali (2020), provides insights into the reactivity of molecules with similar structural motifs, enabling the synthesis of heterocyclic compounds and dyes. This highlights the utility of such compounds in designing novel materials and pharmaceuticals Gomaa & Ali, 2020.

Environmental and Green Chemistry Perspectives

The review on aqueous fluoroalkylation by Song et al. (2018) emphasizes the importance of developing mild, environment-friendly methods for incorporating fluorinated groups into target molecules. This aligns with the growing need for sustainable chemical practices, potentially applicable to the synthesis and application of "this compound" Song, Han, Zhao, & Zhang, 2018.

Fluorinated Alternatives and Safety Profiles

Wang et al. (2013) discuss the transition to safer fluorinated alternatives, underscoring the importance of understanding the environmental and health impacts of fluorinated compounds. This research can guide the evaluation of "this compound" for its environmental footprint and safety profile Wang, Cousins, Scheringer, & Hungerbühler, 2013.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target thecalcitonin gene-related peptide (CGRP) receptor . CGRP receptors are found in the meningeal blood vessels and dura, which are pain-sensitive and innervated by peripheral sensory trigeminal nerves .

Mode of Action

The mechanism of similar compounds involves anucleophilic attack of the carbon-sulfur bond on a positively charged halogen, which subsequently allows for a nucleophilic substitution by a fluoride .

Biochemical Pathways

It’s worth noting that similar compounds have been found to interfere with the biochemistry of respiration .

Result of Action

Compounds with similar structures have been found to exhibitantiviral , anti-inflammatory , anticancer , anti-HIV , antioxidant , antimicrobial , antitubercular , antidiabetic , antimalarial , anticholinesterase activities, etc .

Action Environment

It’s worth noting that the presence of fluorine and pyridine structure in similar compounds results in superior pest control properties when compared to traditional phenyl-containing insecticides .

Future Directions

It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future.